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Compound of Interest

Compound Name: 1,3-Dichloro-2-butene

Cat. No.: B238901 Get Quote

Application of 1,3-Dichloropropene in Pesticide
Formulation
Note on Terminology: While the query specified 1,3-Dichloro-2-butene, publicly available

scientific literature and regulatory documents extensively detail the use of a closely related

compound, 1,3-Dichloropropene (1,3-D), as a major pesticide. Information regarding the

specific use of 1,3-Dichloro-2-butene in modern pesticide formulations is scarce, with only

historical mentions of its inclusion in a pesticide named "DDB".[1][2] In contrast, 1,3-

Dichloropropene is a widely used and well-documented soil fumigant and nematicide.[3][4][5][6]

Therefore, this document will focus on the application of 1,3-Dichloropropene to provide

comprehensive and relevant information for researchers and professionals in the field.

Application Notes
1,3-Dichloropropene is a pre-plant soil fumigant primarily used to control nematodes and other

soil-borne pests in agriculture.[3][4][5] It is a colorless to straw-colored liquid with a sweet,

chloroform-like odor.[3][6][7] Commercial formulations often contain a mixture of the cis- and

trans-isomers of 1,3-Dichloropropene.[8]

Primary Uses:

Nematicide: It is highly effective against a wide range of plant-parasitic nematodes, which

can cause significant damage to crop roots.[4][5][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b238901?utm_src=pdf-interest
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://www.benchchem.com/product/b238901?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-2-butene
https://www.haz-map.com/Agents/2790
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_6_13_dichloropropene.pdf
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/1-3-dichloropropene
https://www.ncbi.nlm.nih.gov/books/NBK590801/
https://en.wikipedia.org/wiki/1,3-Dichloropropene
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_6_13_dichloropropene.pdf
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/1-3-dichloropropene
https://www.ncbi.nlm.nih.gov/books/NBK590801/
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_6_13_dichloropropene.pdf
https://en.wikipedia.org/wiki/1,3-Dichloropropene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-1_3-Dichloropropene
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=13&lang=eng
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/1-3-dichloropropene
https://www.ncbi.nlm.nih.gov/books/NBK590801/
https://www.researchgate.net/publication/262002558_Efficacy_of_13-dichloropropene_formulations_for_control_of_plant-parasitic_nematodes_on_tomato
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Fumigant: Beyond nematodes, it also exhibits activity against other soil pests such as

insects, weeds, and some plant diseases.[5][10]

Mechanism of Action: The precise mechanism of action is not fully elucidated but is considered

to be non-specific.[6] It is believed that the compound or its breakdown products are toxic to

the target organisms. The mutagenic potential of 1,3-Dichloropropene has been observed in

various laboratory tests, which may be linked to impurities or metabolites.[10]

Environmental Fate: 1,3-Dichloropropene is volatile and is typically injected into the soil to

minimize atmospheric release.[3][11] In the soil, it can exist as a vapor or be dissolved in soil

water.[12] Its degradation in soil is a combination of biological and chemical processes, with a

half-life that can range from days to weeks depending on soil conditions.[13][14] Volatilization

from soil and water surfaces is a significant fate process.[15]

Regulatory Context: The use of 1,3-Dichloropropene is regulated due to its potential health and

environmental impacts.[3][16] In the United States, its application is restricted to certified

handlers.[3] Regulations often include buffer zones around application sites and limitations on

the total amount that can be applied within a specific area over a certain period (e.g., township

caps in California).[16][17][18] It is banned for use in the European Union and 33 other

countries.[6]

Quantitative Data Summary
Table 1: Physical and Chemical Properties of 1,3-Dichloropropene
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Property Value Source

Molecular Formula C₃H₄Cl₂ [6]

Molar Mass 110.97 g/mol [6]

Appearance
Colorless to straw-colored

liquid
[3][6]

Odor Sweet, chloroform-like [3][7]

Water Solubility Feebly soluble [6]

Vapor Pressure
40 mm Hg (Moderately

volatile)
[8]

Henry's Law Constant 1 x 10⁻³ atm·m³/mol [8]

Table 2: Application and Regulatory Limits for 1,3-Dichloropropene in California

Parameter Value Source

Maximum Application Rate

(Broadcast Equivalent)

332 lbs. of active ingredient

per acre
[16][17][18]

Maximum Application Size 80 acres (with limitations) [16]

Minimum Setback from

Occupied Structures
100 feet [16][17][18]

Notice of Intent Submission to

Commissioner

At least 48 hours prior to

fumigation
[16]

Tarp Perforation Timing (for

buffer zone reduction)

Minimum of 9 days (216 hours)

after application
[17]

Tarp Removal Timing
Minimum of 1 day (24 hours)

after perforation
[17]

Experimental Protocols
Protocol 1: Soil Fumigation with 1,3-Dichloropropene for Nematode Control
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Objective: To reduce the population of plant-parasitic nematodes in agricultural soil prior to

planting a crop.

Materials:

1,3-Dichloropropene formulation (e.g., Telone™ II)

Soil injection equipment (e.g., chisel plow with fumigant delivery system)

Personal Protective Equipment (PPE) as specified by the product label

Tarpaulin (if required for the specific application method)

Soil moisture and temperature monitoring equipment

Methodology:

Pre-Application Site Assessment:

Conduct soil sampling to determine the nematode species and population density.

Assess soil type, moisture content, and temperature. The soil should be in good tilth, free

of clods, and with adequate moisture for effective fumigation.

Identify any nearby occupied structures, wells, or other sensitive areas to establish

appropriate buffer zones and setbacks as per local regulations.[16][17][18]

Equipment Calibration:

Calibrate the injection equipment to ensure the correct application rate of 1,3-

Dichloropropene per acre, not exceeding the maximum allowable rate.[17][18]

Application Procedure:

Inject the 1,3-Dichloropropene into the soil at a depth of 12 to 18 inches.[3][11]

The application can be a broadcast treatment across the entire field or a row treatment for

bedded crops.[4]
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Immediately after injection, seal the soil surface to minimize volatilization of the fumigant.

This can be achieved through soil compaction (e.g., with a roller or bed press) or by

covering the treated area with a tarpaulin.[11]

Post-Application Monitoring and Aeration:

Adhere to the required waiting period before planting, as specified on the product label.

If a tarpaulin is used, follow the specific guidelines for perforation and removal to allow for

gradual aeration of the soil.[17] For tarps that qualify for buffer zone reduction, perforation

should not occur until at least 9 days after application, and removal should be at least 24

hours after perforation.[17]

Conduct post-fumigation air monitoring if required by local regulations.

Efficacy Assessment:

After the aeration period, collect soil samples to assess the reduction in nematode

populations.

Monitor the subsequent crop for signs of nematode damage and compare yields to

untreated control plots.

Visualizations
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Caption: Experimental workflow for soil fumigation with 1,3-Dichloropropene.
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Application Planning & Approval
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Caption: Logical relationships in the regulatory and application framework for 1,3-

Dichloropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b238901#application-of-1-3-dichloro-2-butene-in-
pesticide-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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